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A detailed guide for researchers and drug development professionals on the efficacy,

mechanisms, and experimental validation of two promising naturally-derived insect repellents.

Naturally occurring methyl ketones, 2-dodecanone and 2-undecanone, have garnered

significant attention for their potent insect repellent properties, presenting viable alternatives to

conventional synthetic repellents like DEET.[1][2] Both compounds are found in the glandular

trichomes of wild tomato plants and are integral to the plant's natural defense against

herbivorous insects.[2][3] 2-Undecanone is the registered active ingredient in the commercially

available repellent BioUD®, recognized by the U.S. Environmental Protection Agency (EPA).[1]

[3] This guide provides a comparative analysis of their performance, mechanism of action, and

the experimental protocols used for their evaluation.

Comparative Efficacy Data
Quantitative data from various studies demonstrate that the repellent efficacy of aliphatic

methyl ketones is influenced by the length of their carbon chain.[1][4] Generally, ketones with

longer carbon chains (C11-C15) exhibit higher repellent activity against mosquitoes than those

with shorter chains (C7-C10).[4][5]

A key study evaluating a series of methyl ketones against the malaria vector, Anopheles

gambiae, revealed that while both 2-dodecanone and 2-undecanone are effective, their

repellency varies with concentration. At a 1% concentration, 2-undecanone showed higher

repellency than 2-dodecanone.[1] Interestingly, at a higher 10% concentration, 2-dodecanone
achieved 100% protection, surpassing 2-undecanone in that specific test.[1][6] It's also noted
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that within the more active range of long-chain ketones, those with an odd number of carbon

atoms, like 2-undecanone (C11), were often more effective than those with an even number,

like 2-dodecanone (C12).[4][5]

Against ticks, 2-undecanone has demonstrated significant repellency. In one study using an 8%

concentration, it was 74% repellent to Amblyomma americanum and 75% repellent to

Dermacentor variabilis two hours after application.[3]

Compound Concentration Test Species
Percent
Repellency (%)

Source

2-Undecanone 1%
Anopheles

gambiae
35.2 ± 6.3 [1][5]

10%
Anopheles

gambiae
50.9 ± 4.6 [5]

7.75% Ticks
Up to 2 hours

protection
[7]

8%
Amblyomma

americanum

~74% (at 2

hours)
[3][7]

8%
Dermacentor

variabilis

~75% (at 2

hours)
[3][7]

2-Dodecanone 1%
Anopheles

gambiae
24.3 ± 6.2 [1][5]

10%
Anopheles

gambiae
100 [1]

DEET (Control) 1%
Anopheles

gambiae
13.1 ± 2.6 [1][5]

10%
Anopheles

gambiae
82.7 ± 1.9 [5]

Table 1: Comparative repellency of 2-Undecanone, 2-Dodecanone, and DEET against

Anopheles gambiae mosquitoes and various tick species. Data compiled from multiple studies.
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Mechanism of Action: Olfactory Signaling Pathway
The primary mechanism by which methyl ketones like 2-dodecanone and 2-undecanone repel

insects is through their interaction with the insect's olfactory system.[1] These compounds can

act as spatial repellents by activating olfactory sensory neurons (OSNs) that trigger an aversive

response, or by blocking the insect's odorant receptors (ORs), which prevents them from

detecting attractant cues from a host.[1][8]

Insect olfaction is a complex process initiated when volatile odorant molecules enter the

sensilla on the insect's antennae. These molecules are transported by odorant-binding proteins

(OBPs) through the sensillum lymph to the ORs located on the dendritic membrane of OSNs.[9]

[10] Insect ORs are ligand-gated ion channels that typically form a heteromeric complex with a

highly conserved co-receptor known as Orco.[5][11] The binding of an odorant to a specific OR-

Orco complex triggers the opening of the ion channel, leading to neuron depolarization and the

transmission of a signal to the brain, which is then interpreted as a specific smell, prompting

either attraction or aversion.[12][11] 2-Undecanone is believed to function by blocking these

receptors, thereby masking the chemical cues that attract insects.
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Antennal Sensillum

Odorant
(2-Undecanone / 2-Dodecanone) Sensillum PoreEnters Odorant-Binding

Protein (OBP)
Binds to Odorant Receptor

Complex (OR-Orco)
Transports to & Binds Olfactory Sensory Neuron (OSN)Activates / Blocks Signal to Antennal Lobe

(Brain)
Aversive Behavior

(Repellency)

1. Preparation
Apply repellent to cloth patch.
Prepare solvent-only control.

2. Exposure
Volunteer inserts arm with

treated patch into mosquito cage.

3. Data Collection
Record landings/bites for a

set time (e.g., 3 mins).

4. Duration Test
Repeat exposure hourly

to determine CPT.

 Repellent still effective

5. Analysis
Calculate Percent Repellency

and Complete Protection Time (CPT).

 Repellent fails (bite occurs)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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